Cas no 2172518-82-8 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid
• CAS No: 2172518-82-8
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6104876
• PubChem ID: 165502526
• Update Time: 2025-06-07

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid
• 2172518-82-8
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclohexane-1-carboxylic acid
• EN300-1481716

• Inchi： 1S/C27H30N2O6/c30-23(28-26(24(31)32)12-6-1-7-13-26)27(14-15-34-17-27)29-25(33)35-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,22H,1,6-7,12-17H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： INBRIDGPZJVIJT-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(NC1(C(=O)O)CCCCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid: A Comprehensive Overview

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid (CAS No. 2172518-82-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an oxolane ring, and a cyclohexane carboxylic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, adds versatility to the molecule, making it a valuable component in advanced chemical research and development.

Recent studies have highlighted the importance of Fmoc-containing compounds in the field of drug delivery systems. The Fmoc group's ability to protect amino groups during peptide synthesis has been leveraged to create more stable and efficient drug delivery vehicles. For instance, researchers have explored the use of Fmoc-amidated cyclodextrins as carriers for hydrophobic drugs, demonstrating enhanced solubility and bioavailability. This compound's structure suggests similar potential, particularly due to its cyclohexane carboxylic acid moiety, which could serve as a platform for further functionalization.

The oxolane ring in this compound introduces additional complexity and functionality. Oxolanes, also known as tetrahydrofurans, are known for their stability and ability to form inclusion complexes with other molecules. In the context of this compound, the oxolane ring may play a role in stabilizing the overall structure or facilitating interactions with other molecules. Recent advancements in the synthesis of oxolane-containing polymers have shown promise in applications ranging from biodegradable materials to advanced drug delivery systems.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that highlight the importance of protecting groups and precise control over reaction conditions. The use of the Fmoc group ensures that the amino functionality is preserved during intermediate steps, allowing for greater flexibility in subsequent modifications. Researchers have developed novel strategies for incorporating Fmoc groups into complex molecules, often utilizing microwave-assisted synthesis or catalytic methods to improve reaction efficiency.

Biological evaluations of this compound are still in their early stages; however, preliminary studies suggest that it may exhibit interesting pharmacological properties. The cyclohexane carboxylic acid moiety could potentially interact with cellular receptors or enzymes, making it a candidate for further investigation in drug discovery programs. Additionally, the molecule's structural features make it a potential candidate for use in peptide-based vaccines or immunotherapies.

In terms of industrial applications, this compound could find uses in specialty chemicals, pharmaceutical intermediates, or advanced materials science. Its unique combination of functional groups makes it a versatile building block for constructing more complex molecules or materials with tailored properties. For example, researchers have explored the use of similar compounds as precursors for self-assembling peptides or as components in stimuli-responsive materials.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial. Given its complexity and functional groups, it is likely to undergo specific degradation mechanisms under various environmental conditions. Studies on similar compounds suggest that hydrolytic cleavage of the Fmoc group may play a key role in their breakdown processes.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclohexane-1-carboxylic acid (CAS No. 2172518-82-8) represents a fascinating intersection of organic chemistry and material science. Its unique structure and functional groups offer numerous opportunities for innovation across diverse fields. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.